BE“GHE Foundational & Exploratory

Check Availability & Pricing

"Ethyl (5-bromo-2-fluorobenzoyl)acetate™
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Ethyl (5-bromo-2-
Compound Name:
fluorobenzoyl)acetate

Cat. No.: B580937

An In-depth Technical Guide to the Chemical Properties of Ethyl (5-bromo-2-
fluorobenzoyl)acetate

For researchers, scientists, and drug development professionals, understanding the chemical
properties of Ethyl (5-bromo-2-fluorobenzoyl)acetate is crucial for its application in synthesis
and drug discovery. This technical guide provides a comprehensive overview of its known
characteristics, experimental protocols, and safety information.

Chemical Identity and Physical Properties

Ethyl (5-bromo-2-fluorobenzoyl)acetate is a halogenated heterocyclic compound, often
utilized as a building block in organic synthesis. Its key physical and chemical properties are
summarized in the table below.
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Property Value Reference

Molecular Formula C11H10BrFOs [1112]

Molecular Weight 289.10 g/mol [11[2][3]

CAS Number 1020058-47-2 [1112113]

Appearance Powder [1]

Melting Point 34-39 °C [1]

Flash Point > 110 °C (> 230 °F) [1]

Purity 97% [1]12]

Structure and Identifiers:

Identifier Value Reference
CCOC(=0)CC(=0)clcc(Br)cce

SMILES [1][2]
1F
1S/C11H10BrFO3/c1-2-16-

InChl 11(15)6-10(14)8-5-7(12)3-4- [1]12]
9(8)13/h3-5H,2,6H2,1H3
XODIHCQWLRSGQI-

InChl Key [1][2]
UHFFFAOYSA-N

MDL Number MFCD09991886 [1][3]

Experimental Protocols

While specific experimental data for Ethyl (5-bromo-2-fluorobenzoyl)acetate is not

extensively published, the following protocols are based on standard laboratory procedures for

similar compounds.

Synthesis
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A common method for the synthesis of B-keto esters such as Ethyl (5-bromo-2-
fluorobenzoyl)acetate is the Claisen condensation. A plausible synthetic route would involve
the reaction of an appropriate ester, such as ethyl 2-fluoro-5-bromobenzoate, with ethyl acetate
in the presence of a strong base like sodium ethoxide.

General Procedure:
o A solution of sodium ethoxide is prepared in anhydrous ethanol.

e A mixture of ethyl 2-fluoro-5-bromobenzoate and ethyl acetate is added dropwise to the
cooled sodium ethoxide solution.

e The reaction mixture is stirred at room temperature until the reaction is complete, as
monitored by thin-layer chromatography (TLC).

e The reaction is quenched by the addition of a weak acid.

e The product is extracted with an organic solvent, and the organic layer is washed, dried, and
concentrated under reduced pressure.

Purification

Purification of the crude product is typically achieved by flash chromatography.[4]
General Procedure:

o Asilica gel column is prepared using a suitable solvent system. For compounds of similar
polarity, a mixture of hexanes and ethyl acetate is effective.[4]

e The crude product is dissolved in a minimal amount of the eluent and loaded onto the
column.

e The column is eluted with the chosen solvent system, and fractions are collected.

e Fractions containing the pure product, as identified by TLC, are combined and the solvent is
removed under vacuum.

Spectroscopic Data

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b580937?utm_src=pdf-body
https://www.benchchem.com/product/b580937?utm_src=pdf-body
https://www.rsc.org/suppdata/cc/b9/b904188e/b904188e.pdf
https://www.rsc.org/suppdata/cc/b9/b904188e/b904188e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed spectroscopic data such as *H NMR, 3C NMR, and IR spectra for Ethyl (5-bromo-2-
fluorobenzoyl)acetate are not readily available in the public domain. However, based on its
structure, the following characteristic signals can be expected:

» 1H NMR: Signals corresponding to the ethyl group (a triplet and a quartet), a singlet for the
methylene protons, and multiplets in the aromatic region for the substituted benzene ring.

e 13C NMR: Resonances for the carbonyl carbons of the ester and ketone, carbons of the ethyl
group, the methylene carbon, and carbons of the aromatic ring.

» IR Spectroscopy: Characteristic absorption bands for the C=0 stretching of the ester and
ketone, C-O stretching, C-F stretching, and C-Br stretching, as well as aromatic C-H and
C=C stretching.

Safety and Handling

Ethyl (5-bromo-2-fluorobenzoyl)acetate is classified as a hazardous substance. It is
essential to handle this compound with appropriate safety precautions in a well-ventilated fume
hood.
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Hazard Information Details Reference

Signal Word Warning [1]

H302: Harmful if swallowed.
H315: Causes skin irritation.

Hazard Statements H319: Causes serious eye [1]
irritation. H335: May cause

respiratory irritation.

P261, P264, P270, P301 +
Precautionary Statements P312, P302 + P352, P305 + [1]
P351 + P338

Acute Toxicity 4 (Oral), Eye
o Irritation 2, Skin Irritation 2,
Hazard Classifications N o [1]
Specific Target Organ Toxicity -

Single Exposure 3

Personal Protective Equipment  Dust mask type N95 (US),

1
(PPE) Eyeshields, Gloves (1]

Visualizations
Logical Workflow for Synthesis and Purification

The following diagram illustrates a general workflow for the synthesis and purification of Ethyl
(5-bromo-2-fluorobenzoyl)acetate.

Ethyl 2-fluoro-5-bromobenzoate
+ Ethyl Acetate + Base

Acidic Workup

AEtas Pure Ethyl (5-bromo-2-fluorobenzoyl)acetate

Flash Chromatography

Click to download full resolution via product page

Caption: General workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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